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Compound of Interest

Compound Name: 7-hydroxyhexadecanedioyl-CoA

Cat. No.: B15622175 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 7-hydroxyhexadecanedioyl-CoA is not

readily available. The following guidance is based on general laboratory safety principles for

handling similar non-volatile, solid or liquid organic compounds of low to moderate hazard. A

thorough risk assessment should be conducted before handling this substance.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with 7-hydroxyhexadecanedioyl-CoA. The

procedural guidance herein is intended to establish safe laboratory practices and ensure

proper disposal.

Personal Protective Equipment (PPE)
The minimum required PPE for handling 7-hydroxyhexadecanedioyl-CoA in a laboratory

setting includes a lab coat, protective eyewear, long pants, and closed-toe shoes.[1][2]

Depending on the scale of the experiment and the potential for aerosolization, additional PPE

may be necessary.
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PPE Category Minimum Requirement
Recommended for Splash
Hazard or Aerosol
Generation

Eye and Face Protection
Safety glasses with side-

shields[1]

Chemical splash goggles or a

face shield worn over safety

glasses[1][3]

Hand Protection Disposable nitrile gloves[1]

Double-gloving with nitrile

gloves may be necessary for

added protection[1]

Body Protection Laboratory coat[3]
Chemical-resistant apron over

a lab coat

Respiratory Protection

Not generally required for

small quantities of non-volatile

compounds

If aerosols may be generated,

a NIOSH-approved N95 or

higher respirator is

recommended[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work in a well-ventilated laboratory area.

For procedures with a potential for aerosol generation, use a chemical fume hood.

Ensure easy access to an eyewash station and safety shower.

2. Handling the Compound:

Before use, inspect gloves for any signs of degradation or puncture.

When weighing the solid compound, do so in a fume hood or on a draft shield to minimize

the potential for inhalation of any fine particulates.
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If the compound is in solution, avoid splashing by dispensing liquids carefully.

After handling, immediately wash hands thoroughly with soap and water.[5]

3. In Case of a Spill:

For a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand)

and place it in a sealed container for disposal.

Clean the spill area with an appropriate solvent and then with soap and water.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing 7-hydroxyhexadecanedioyl-CoA, including contaminated PPE and

absorbent materials, should be considered chemical waste.

Solid Waste: Place in a clearly labeled, sealed container.

Liquid Waste: Collect in a compatible, labeled waste container. Do not pour down the drain.

[5]

Disposal: All chemical waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office in accordance with local, state, and federal regulations.
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Caption: Workflow for the safe handling and disposal of 7-hydroxyhexadecanedioyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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